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Compound of Interest

Compound Name: Tos-aminoxy-Boc-PEG4-Tos

Cat. No.: B609675

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Tos-aminoxy-Boc-PEG4-Tos crosslinker is a heterobifunctional molecule designed for
advanced bioconjugation applications, particularly in the burgeoning field of targeted protein
degradation. Its unique architecture, featuring a Boc-protected aminoxy group and a tosyl
group at opposite ends of a hydrophilic tetraethylene glycol (PEG4) spacer, enables the
sequential and chemoselective conjugation of two different biomolecules. This linker is of
significant interest in the synthesis of Proteolysis Targeting Chimeras (PROTACS) and
Antibody-Drug Conjugates (ADCSs), where precise control over the linkage of a target-binding
ligand and an effector moiety is paramount.[1][2][3]

The aminoxy functionality, revealed after deprotection of the acid-labile tert-butyloxycarbonyl
(Boc) group, reacts specifically with aldehydes and ketones to form a stable oxime bond.[4]
This bioorthogonal ligation is highly efficient and proceeds under mild conditions. The tosyl
group, a well-established good leaving group, readily undergoes nucleophilic substitution by
primary amines, thiols, or hydroxyls, providing a versatile handle for conjugation to a second
molecule.[2][3][4][5] The PEG4 spacer enhances the aqueous solubility of the linker and the
resulting conjugate, which can improve the pharmacokinetic properties of the final molecule.[2]

[3114]

Physicochemical Properties
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A summary of the key physicochemical properties of the Tos-aminoxy-Boc-PEG4-Tos
crosslinker is presented in the table below.

Property Value Reference
Molecular Formula C27H39N0O11S2 [3]
Molecular Weight 617.7 g/mol [3]
Appearance White to off-white solid

B Soluble in most organic
Solubility

solvents (DMSO, DMF, DCM)

Storage Store at -20°C, desiccated [3]

Reaction Scheme and Mechanism

The utility of the Tos-aminoxy-Boc-PEG4-Tos crosslinker lies in its ability to participate in two
distinct and sequential chemical reactions. The general reaction scheme involves an initial Boc
deprotection, followed by oxime ligation, and finally, nucleophilic substitution of the tosyl group.
The order of the ligation and substitution steps can be interchanged depending on the specific
synthetic strategy.

Boc Deprotection

The first step in activating the aminoxy group is the removal of the Boc protecting group under
acidic conditions. This is typically achieved using trifluoroacetic acid (TFA) in an organic solvent
like dichloromethane (DCM).

Tos-O-(PEG4)-O-N(H)-Boc Boc deprotection

Click to download full resolution via product page
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Boc deprotection of the crosslinker.

Oxime Ligation

The deprotected aminoxy group readily reacts with an aldehyde or ketone moiety on the first
binding partner (e.g., a target protein ligand) to form a stable oxime bond. This reaction is
typically carried out at a pH between 6.5 and 7.5 and can be accelerated by a catalyst such as

aniline.

Tos-O-(PEG4)-O-NH2 |~ ©Xime Ligation

R1-CHO

(Molecule 1) Tos-O-(PEG4)-O-N=CH-R1

yvy

Aniline (catalyst)
pH 6.5-7.5

Click to download full resolution via product page

Oxime ligation with an aldehyde-containing molecule.

Nucleophilic Substitution of the Tosyl Group

The tosyl group is an excellent leaving group for SN2 reactions. It can be displaced by a
nucleophile, such as a primary amine, on the second binding partner (e.g., an E3 ligase ligand)

to form a stable conjugate.
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Tos-O-(PEG4)-0-N=CH-R1 Nucleophilic Substitution

|
>| R2-NH-(PEG4)-0-N=CH-R1

R2-NH2
(Molecule 2)
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Step 1: Boc Deprotection

Tos-aminoxy-Boc-PEG4-Tos

Treat with TFA in DCM

Step 2: First Conjugation (Oxime Ligation)
Target Protein Ligand
with Aldehyde/Ketone

React with Deprotected Linker
(pH 6.5-7.5, Aniline catalyst)

Y

@-(’PEG@-O-NHZ

\ 4

Step 3: Second Conjugation (Nucleophilic Substitution)
A\
i _(Oxime)- O- E3 Ligase Ligand
Target Ligand-(Oxime)-PEG4-O-Tos with Primary Amine

React with Intermediate Conjugate

'

Target Ligand-(Oxime)-PEG4-NH-E3 Ligand
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PROTAC-mediated AR Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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